Cas no 17763-70-1 (Benzoic acid, 2-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester)

Technical Introduction: Benzoic acid, 2-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester is a specialized ester derivative of benzoic acid featuring a trifluoromethanesulfonate (triflate) group at the ortho position. This compound is valued for its reactivity as an intermediate in organic synthesis, particularly in cross-coupling reactions and nucleophilic substitutions, where the triflate moiety serves as an excellent leaving group. The methyl ester functionality enhances solubility in organic solvents, facilitating handling in synthetic applications. Its structural features make it useful in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The triflate group’s strong electron-withdrawing properties further contribute to its utility in high-yield transformations under mild conditions.
Benzoic acid, 2-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester structure
17763-70-1 structure
Product Name:Benzoic acid, 2-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester
CAS No:17763-70-1
MF:C9H7F3O5S
MW:284.209092378616
CID:1365097
PubChem ID:11011497
Update Time:2025-06-09

Benzoic acid, 2-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester
    • methyl 2-(trifluoromethylsulfonyloxy)benzoate
    • DTXSID10451867
    • 2-(trifluoromethylsulphonyloxy)-benzoic acid, methyl ester
    • methyl 2-(trifluoromethanesulfonyloxy)benzoate
    • 17763-70-1
    • methyl 2-trifluoromethanesulfonyloxybenzoate
    • SCHEMBL4442981
    • methyl 2-(((trifluoromethyl)sulfonyl)oxy)benzoate
    • Inchi: 1S/C9H7F3O5S/c1-16-8(13)6-4-2-3-5-7(6)17-18(14,15)9(10,11)12/h2-5H,1H3
    • InChI Key: HKJHWFNGDUGGAJ-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)OC1C=CC=CC=1C(=O)OC

Computed Properties

  • Exact Mass: 283.99700
  • Monoisotopic Mass: 283.99662898g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 78Ų

Experimental Properties

  • PSA: 78.05000
  • LogP: 2.78240

Benzoic acid, 2-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester Pricemore >>

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